Cas no 1704065-52-0 (1-((4-Bromophenyl)sulfonyl)-4-(2-((tert-butyldimethylsilyl)oxy)ethyl)piperazine)

• Product Name: 1-((4-Bromophenyl)sulfonyl)-4-(2-((tert-butyldimethylsilyl)oxy)ethyl)piperazine
• CAS No: 1704065-52-0
• MF: C₁₈H₃₁BrN₂O₃SSi
• MW: 463.504843950272
• MDL: MFCD28400239
• CID: 4703308
• Update Time: 2025-09-21

1-((4-Bromophenyl)sulfonyl)-4-(2-((tert-butyldimethylsilyl)oxy)ethyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-((4-bromophenyl)sulfonyl)-4-(2-((tert-butyldimethylsilyl)oxy)ethyl)piperazine
• AM88076
• 1-((4-Bromophenyl)sulfonyl)-4-(2-((t-butyldimethylsilyl)oxy)ethyl)piperazine
• 1-((4-Bromophenyl)sulfonyl)-4-(2-((tert-butyldimethylsilyl)oxy)ethyl)piperazine

• MDL： MFCD28400239
• Inchi： 1S/C18H31BrN2O3SSi/c1-18(2,3)26(4,5)24-15-14-20-10-12-21(13-11-20)25(22,23)17-8-6-16(19)7-9-17/h6-9H,10-15H2,1-5H3
• InChI Key： ROLYMJMSDIRWLG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(N1CCN(CCO[Si](C)(C)C(C)(C)C)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 544
• Topological Polar Surface Area: 58.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-((4-Bromophenyl)sulfonyl)-4-(2-((tert-butyldimethylsilyl)oxy)ethyl)piperazine

Compound CAS No. 1704065-52-0: A Comprehensive Overview

The compound 1-((4-Bromophenyl)sulfonyl)-4-(2-((tert-butyldimethylsilyl)oxy)ethyl)piperazine (CAS No. 1704065-52-0) is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a piperazine ring, a bromophenyl sulfonyl group, and a tert-butyldimethylsilyl (TBDMS) protecting group. These structural features contribute to its versatility and make it an interesting subject for research and development.

Recent studies have highlighted the importance of piperazine derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The bromophenyl sulfonyl group in this compound is known to enhance the molecule's ability to interact with biological targets, making it a promising candidate for further investigation in medicinal chemistry. Additionally, the presence of the TBDMS group suggests that this compound may be used as an intermediate in the synthesis of more complex molecules, where controlled deprotection can be achieved under specific conditions.

One of the key areas of interest for this compound is its potential application in the field of bioorganic chemistry. Researchers have been exploring the use of silyl protecting groups like TBDMS in the synthesis of bioactive molecules due to their stability and ease of removal under mild conditions. This makes 1-((4-Bromophenyl)sulfonyl)-4-(2-((tert-butyldimethylsilyl)oxy)ethyl)piperazine an ideal candidate for use in multi-step synthesis workflows, where precise control over functional groups is essential.

Furthermore, the bromine atom in the bromophenyl sulfonyl group introduces additional reactivity into the molecule, which can be exploited in various chemical transformations. For instance, bromine can act as an electrophilic center in substitution reactions or serve as a leaving group in elimination processes. This dual functionality makes the compound highly versatile and suitable for a wide range of applications.

In terms of synthesis, this compound can be prepared through a combination of nucleophilic aromatic substitution and silylation reactions. The use of silylation techniques allows for the controlled introduction of the TBDMS group, ensuring high yields and excellent purity. Recent advancements in catalytic methods have further enhanced the efficiency of such reactions, making large-scale production feasible.

The structural complexity of this compound also makes it an attractive target for computational studies. Researchers are increasingly using molecular modeling and docking simulations to predict the binding affinities of such molecules to various protein targets. These studies provide valuable insights into the potential therapeutic applications of 1-((4-Bromophenyl)sulfonyl)-4-(2-((tert-butyldimethylsilyl)oxy)ethyl)piperazine, particularly in areas such as oncology and neurodegenerative diseases.

Another area where this compound shows promise is in materials science. The combination of a rigid piperazine ring and flexible side chains can lead to unique physical properties, such as enhanced solubility or improved mechanical strength when incorporated into polymer systems. This opens up possibilities for its use in advanced materials development.

In conclusion, 1-((4-Bromophenyl)sulfonyl)-4-(2-((tert-butyldimethylsilyl)oxy)ethyl)piperazine (CAS No. 1704065-52-0) is a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure, combined with recent advances in synthetic methods and computational modeling, positions it as a valuable tool for researchers seeking innovative solutions in drug discovery and materials science.